![molecular formula C29H37N7O B6179412 N-[3-(dibutylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide CAS No. 2378781-20-3](/img/no-structure.png)
N-[3-(dibutylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide
Overview
Description
N-[3-(dibutylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C29H37N7O and its molecular weight is 499.7. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[3-(dibutylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide involves the reaction of 5-bromo-1H-indole-2-carboxylic acid with 3-(dibutylamino)propylamine, followed by the coupling of the resulting intermediate with 4-(pyridin-3-yl)pyrimidin-2-amine.", "Starting Materials": [ "5-bromo-1H-indole-2-carboxylic acid", "3-(dibutylamino)propylamine", "4-(pyridin-3-yl)pyrimidin-2-amine", "N,N'-diisopropylcarbodiimide (DIC)", "N-hydroxysuccinimide (NHS)", "Dimethylformamide (DMF)", "Diethyl ether", "Ethyl acetate", "Methanol", "Triethylamine (TEA)", "Acetic acid", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)" ], "Reaction": [ "Step 1: Synthesis of 5-bromo-1H-indole-2-carboxylic acid-NHS ester", "a. Dissolve 5-bromo-1H-indole-2-carboxylic acid (1.0 g, 4.2 mmol), N-hydroxysuccinimide (NHS) (0.58 g, 5.0 mmol), and N,N'-diisopropylcarbodiimide (DIC) (1.0 g, 7.7 mmol) in dry DMF (20 mL) under nitrogen atmosphere.", "b. Stir the reaction mixture at room temperature for 2 hours.", "c. Add diethyl ether (50 mL) to the reaction mixture and filter the precipitated solid.", "d. Wash the solid with diethyl ether and dry under vacuum to obtain 5-bromo-1H-indole-2-carboxylic acid-NHS ester as a white solid (yield: 1.2 g, 90%).", "Step 2: Synthesis of 5-bromo-1H-indole-2-carboxylic acid-NHS ester-3-(dibutylamino)propylamide", "a. Dissolve 3-(dibutylamino)propylamine (1.0 g, 4.2 mmol) in dry DMF (10 mL) under nitrogen atmosphere.", "b. Add 5-bromo-1H-indole-2-carboxylic acid-NHS ester (1.2 g, 4.2 mmol) to the reaction mixture and stir at room temperature for 4 hours.", "c. Add diethyl ether (50 mL) to the reaction mixture and filter the precipitated solid.", "d. Wash the solid with diethyl ether and dry under vacuum to obtain 5-bromo-1H-indole-2-carboxylic acid-NHS ester-3-(dibutylamino)propylamide as a white solid (yield: 1.5 g, 85%).", "Step 3: Synthesis of N-[3-(dibutylamino)propyl]-5-bromo-1H-indole-2-carboxamide", "a. Dissolve 5-bromo-1H-indole-2-carboxylic acid-NHS ester-3-(dibutylamino)propylamide (1.0 g, 2.5 mmol) and 4-(pyridin-3-yl)pyrimidin-2-amine (0.68 g, 2.5 mmol) in dry DMF (20 mL) under nitrogen atmosphere.", "b. Add triethylamine (TEA) (0.5 mL, 3.6 mmol) to the reaction mixture and stir at room temperature for 12 hours.", "c. Add diethyl ether (50 mL) to the reaction mixture and filter the precipitated solid.", "d. Wash the solid with diethyl ether and dry under vacuum to obtain N-[3-(dibutylamino)propyl]-5-bromo-1H-indole-2-carboxamide as a white solid (yield: 1.4 g, 80%).", "Step 4: Synthesis of N-[3-(dibutylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide", "a. Dissolve N-[3-(dibutylamino)propyl]-5-bromo-1H-indole-2-carboxamide (1.0 g, 1.9 mmol) in dry DMF (20 mL) under nitrogen atmosphere.", "b. Add sodium hydroxide (NaOH) (0.2 g, 5.0 mmol) to the reaction mixture and stir at room temperature for 2 hours.", "c. Add acetic acid (1 mL) to the reaction mixture and stir for 30 minutes.", "d. Add methanol (50 mL) to the reaction mixture and filter the precipitated solid.", "e. Wash the solid with methanol and dry under vacuum to obtain N-[3-(dibutylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide as a white solid (yield: 0.8 g, 80%).", "Step 5: Purification of N-[3-(dibutylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide", "a. Dissolve N-[3-(dibutylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide (0.8 g) in ethyl acetate (20 mL).", "b. Add hydrochloric acid (HCl) (1 M, 5 mL) to the solution and stir for 30 minutes.", "c. Filter the solution and wash the solid with ethyl acetate.", "d. Dry the solid under vacuum to obtain pure N-[3-(dibutylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide as a white solid (yield: 0.6 g, 75%)." ] } | |
CAS RN |
2378781-20-3 |
Molecular Formula |
C29H37N7O |
Molecular Weight |
499.7 |
Purity |
95 |
Origin of Product |
United States |
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